![molecular formula C21H31N3O7S B3969162 N-(4-{[4-(1-azepanyl)-1-piperidinyl]sulfonyl}phenyl)acetamide oxalate](/img/structure/B3969162.png)
N-(4-{[4-(1-azepanyl)-1-piperidinyl]sulfonyl}phenyl)acetamide oxalate
Overview
Description
N-(4-{[4-(1-azepanyl)-1-piperidinyl]sulfonyl}phenyl)acetamide oxalate, also known as AZP-531, is a small molecule drug that has shown potential in the treatment of obesity and type 2 diabetes. The drug works by targeting the ghrelin receptor, which is involved in regulating appetite and energy balance.
Mechanism of Action
The ghrelin receptor is a G protein-coupled receptor that is primarily expressed in the hypothalamus. It plays a key role in regulating appetite and energy balance by stimulating the release of growth hormone and increasing food intake. N-(4-{[4-(1-azepanyl)-1-piperidinyl]sulfonyl}phenyl)acetamide oxalate works by selectively activating the ghrelin receptor, which leads to increased growth hormone secretion and reduced food intake.
Biochemical and Physiological Effects:
In addition to its effects on body weight and glucose metabolism, this compound has been shown to have other biochemical and physiological effects. These include increasing insulin sensitivity, reducing inflammation, and improving lipid metabolism. The drug has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of N-(4-{[4-(1-azepanyl)-1-piperidinyl]sulfonyl}phenyl)acetamide oxalate is that it has been well-studied in preclinical models and has shown consistent effects on body weight and glucose metabolism. However, one limitation is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known. Additionally, the drug's mechanism of action is complex and involves multiple pathways, which may make it difficult to study in vitro.
Future Directions
There are several potential future directions for research on N-(4-{[4-(1-azepanyl)-1-piperidinyl]sulfonyl}phenyl)acetamide oxalate. One area of interest is in the treatment of type 2 diabetes, as the drug has been shown to improve glucose metabolism in preclinical models. Another potential application is in the treatment of neurodegenerative diseases, as the drug has been shown to have neuroprotective effects. Finally, further research is needed to determine the safety and efficacy of this compound in humans, which could pave the way for clinical trials and eventual FDA approval.
Scientific Research Applications
N-(4-{[4-(1-azepanyl)-1-piperidinyl]sulfonyl}phenyl)acetamide oxalate has been studied extensively in preclinical models and has shown promising results in reducing body weight and improving glucose metabolism. In a study conducted on obese rats, this compound was found to reduce food intake and body weight, as well as improve glucose tolerance and insulin sensitivity. These effects were attributed to the drug's ability to activate the ghrelin receptor and increase the production of growth hormone.
properties
IUPAC Name |
N-[4-[4-(azepan-1-yl)piperidin-1-yl]sulfonylphenyl]acetamide;oxalic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O3S.C2H2O4/c1-16(23)20-17-6-8-19(9-7-17)26(24,25)22-14-10-18(11-15-22)21-12-4-2-3-5-13-21;3-1(4)2(5)6/h6-9,18H,2-5,10-15H2,1H3,(H,20,23);(H,3,4)(H,5,6) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHEBFHXMFHIVCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N3CCCCCC3.C(=O)(C(=O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H31N3O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.